Cas no 7025-17-4 (3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 7025-17-4
• MF: C₁₅H₁₃NO₃S₂
• MW: 319.398621320724
• MDL: MFCD00749736
• CID: 1742687
• PubChem ID: 1580998
• Update Time: 2025-07-15

3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(5E)-4-oxo-5-[(2E)-3-phenylprop-2-en-1-ylidene]-2-thioxo-1,3-thiazolidin-3-yl}propanoate
• 3-[4-OXO-5-(3-PHENYL-ALLYLIDENE)-2-THIOXO-THIAZOLIDIN-3-YL]-PROPIONIC ACID
• 3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• AKOS000114555
• SR-01000031796
• 7025-17-4
• SR-01000031796-1
• 3-[(5E)-4-oxo-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• MFCD00749736

• MDL： MFCD00749736
• Inchi： 1S/C15H13NO3S2/c17-13(18)9-10-16-14(19)12(21-15(16)20)8-4-7-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,17,18)/b7-4+,12-8+
• InChI Key： FCFWOZQHXOJVMA-HCFISPQYSA-N
• SMILES： S1C(N(C(/C/1=C\C=C\C1C=CC=CC=1)=O)CCC(=O)O)=S

Computed Properties

• Exact Mass: 318.02596
• Monoisotopic Mass: 319.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 60.44

Additional information on 3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

Introduction to 3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 7025-17-4)

3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid, identified by its CAS number 7025-17-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, characterized by its thiazolidinone and α,β Unsaturated carbonyl functional groups, exhibits a unique combination of structural features that make it a promising candidate for further investigation in drug discovery and molecular medicine.

The chemical structure of 3-4-oxo-5-(3-phenylprop-2-en-1-ylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid incorporates several key pharmacophoric elements. The presence of a thiazolidinone ring system provides a scaffold that is commonly found in biologically active compounds, particularly those with antimicrobial and anti-inflammatory properties. Additionally, the α,β Unsaturated carbonyl moiety within the molecule suggests potential for Michael addition reactions, which are widely exploited in medicinal chemistry for the development of novel therapeutic agents.

The sulfanylidene group at the 2-position of the thiazolidinone ring adds another layer of complexity to the molecule, potentially influencing its electronic properties and reactivity. This feature may be exploited to modulate the compound's binding affinity to biological targets, thereby enhancing its pharmacological activity. Furthermore, the phenylpropenone substituent at the 5-position introduces aromaticity and conjugation, which can contribute to the molecule's overall stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of 3-4-oxo-5-(3-phenylpropenone)-2-sulfanylidene-thiazolidinones with greater precision. Studies have suggested that this class of compounds may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases and cancer. For instance, computational studies have predicted that derivatives of this scaffold could interact with cyclooxygenase (COX) enzymes, potentially leading to anti-inflammatory effects similar to those observed with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its potential therapeutic applications, CAS No. 7025–17–4 has been investigated for its role in synthetic organic chemistry. The presence of multiple reactive sites within its structure allows for diverse functionalization strategies, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored various methodologies for modifying this compound, including cross-coupling reactions, oxidation processes, and heterocyclic transformations. These synthetic approaches not only expand the chemical toolbox for medicinal chemists but also provide insights into the structural requirements for biological activity.

The pharmacokinetic properties of 3–4–oxo–5–(3–phenylpropenone)–2–sulfanylidene–thiazolidinones are also of considerable interest. Preliminary studies have indicated that these compounds may exhibit favorable solubility and metabolic stability, which are critical factors for drug development. Furthermore, their ability to cross biological membranes suggests potential for oral administration, which would be advantageous from a clinical perspective. However, further investigation is required to fully elucidate their absorption, distribution, metabolism, excretion (ADME) profiles.

One particularly intriguing aspect of CAS No. 7025–17–4 is its structural similarity to naturally occurring bioactive molecules. Thiazolidinone derivatives are commonly found in microbial metabolites and plant secondary metabolites, many of which have demonstrated significant biological activity. By studying synthetic analogs such as 3–4–oxo–5–(3–phenylpropenone)–2–sulfanylidene–thiazolidinones, researchers can gain insights into how structural modifications influence biological function. This comparative approach has already led to several valuable discoveries in drug discovery pipelines.

The synthesis of CAS No. 7025–17–4 presents both challenges and opportunities for synthetic chemists. While the molecule's complexity necessitates careful planning and execution during preparation, it also offers a rich platform for innovation. Recent reports have highlighted novel synthetic routes that improve yield and purity while reducing environmental impact—a critical consideration in modern drug development. These advancements underscore the importance of sustainable chemistry practices in pharmaceutical research.

Future directions for research on CAS No. 7025–17–4 include exploring its potential as a lead compound for drug development programs targeting inflammatory disorders and cancer. High-throughput screening (HTS) campaigns could be employed to identify derivatives with enhanced potency or selectivity against specific biological targets. Additionally, structural modifications aimed at improving pharmacokinetic properties could enhance clinical feasibility.

The integration of machine learning techniques into virtual screening has accelerated the identification of promising candidates from large chemical libraries containing compounds like CAS No. 7025–17–4. By leveraging artificial intelligence (AI), researchers can predict binding affinities and other relevant properties with remarkable accuracy before conducting expensive wet-lab experiments. This synergy between computational methods and experimental validation represents a powerful approach for accelerating drug discovery efforts.

In conclusion,CAS No 7025 – 17 – 4, corresponding to 3 – 4 – oxo – 5 – (3 – phenylpropenone) – 2 – sulfanylidene – thiazolidinones, is a structurally fascinating compound with significant potential in pharmaceutical research。 Its unique combination of pharmacophoric elements makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases。 As our understanding of molecular interactions continues to evolve， compounds like this will undoubtedly play an increasingly important role in advancing human health through innovative drug discovery。